1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenoxy)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H20FN3O4/c1-12-10-16(21-26-12)20-18(24)13-6-8-22(9-7-13)17(23)11-25-15-5-3-2-4-14(15)19/h2-5,10,13H,6-9,11H2,1H3,(H,20,21,24)
• InChI Key: OLFCNEZHKXMBNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C18H20FN3O4
• Molecular Weight: 361.4 g/mol

Description

1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide, also known as JNJ-42165279, is a novel and potent inhibitor of the orexin receptor 1 (OX1R). Orexin receptors are a type of G protein-coupled receptor that are involved in the regulation of various physiological processes, such as sleep, appetite, and metabolism. The discovery of JNJ-42165279 has opened up new avenues for the development of drugs targeting the orexin system, which could have potential therapeutic applications in the treatment of sleep disorders, obesity, and addiction.

Mechanism of Action

1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide acts as a selective antagonist of the OX1R, which blocks the binding of the endogenous orexin neuropeptides to the receptor. This results in a reduction in the activity of the orexin system, which is involved in the regulation of wakefulness and arousal. By inhibiting the orexin system, 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide promotes sleep and reduces wakefulness.
Biochemical and physiological effects:
The primary effect of 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is the inhibition of the orexin system, which leads to a reduction in wakefulness and an increase in sleep. This effect has been demonstrated in both animal models and human clinical trials. 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide has also been shown to have a favorable safety profile, with no significant adverse effects reported in clinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is its high selectivity for the OX1R, which minimizes off-target effects. This makes it a useful tool for studying the role of the orexin system in various physiological processes. However, one limitation of 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is its relatively short half-life, which may require frequent dosing in some experimental settings.

Future Directions

There are several potential future directions for the development of drugs targeting the orexin system. One area of interest is the treatment of sleep disorders, such as insomnia and sleep apnea. Another area of potential application is in the treatment of addiction, as the orexin system has been implicated in drug-seeking behavior. Additionally, there is ongoing research into the role of the orexin system in the regulation of metabolism and appetite, which could have implications for the treatment of obesity and metabolic disorders.
In conclusion, 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is a novel and potent inhibitor of the orexin receptor 1, which has potential therapeutic applications in the treatment of sleep disorders, addiction, and metabolic disorders. Its high selectivity and favorable safety profile make it a useful tool for scientific research into the role of the orexin system in various physiological processes. Ongoing research into the orexin system and its potential therapeutic applications will likely lead to the development of new drugs targeting this system in the future.

Synthesis Methods

The synthesis of 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide involves several steps, starting from the commercially available starting materials. The key step is the formation of the piperidine ring, which is achieved through a cyclization reaction. The final product is obtained through purification by column chromatography and recrystallization.

Scientific Research Applications

1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide has been extensively studied in preclinical models, including in vitro assays and in vivo animal studies. These studies have demonstrated the efficacy and selectivity of 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide as an orexin receptor 1 antagonist. 1-(2-(2-fluorophenoxy)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide has also been evaluated in human clinical trials for the treatment of insomnia and narcolepsy.